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Compound of Interest

Compound Name: Bismarck Brown Y

Cat. No.: B3432320 Get Quote

For Immediate Release – This technical guide provides an in-depth overview of Bismarck
Brown Y, a diazo dye with significant applications in biological and medical research.

Addressed to researchers, scientists, and professionals in drug development, this document

outlines the dye's core properties, experimental applications, and procedural guidelines.

Core Properties and Identification
Bismarck Brown Y, also known by its Colour Index name Basic Brown 1, is a biological stain

first described in 1863.[1][2] Its Colour Index (C.I.) number is 21000.[1][3][4][5][6][7] This dye is

a mixture of closely related azo compounds and is utilized for its ability to stain various cellular

components.[1][2]

Physicochemical and Identification Data
A summary of the key identification and physicochemical properties of Bismarck Brown Y is

presented below for easy reference.
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Property Value References

Colour Index Number 21000 [1][3][4][5][6][7]

C.I. Name Basic Brown 1 [1][3][4][8]

CAS Number 10114-58-6 [1][9]

Molecular Formula C₁₈H₁₈N₈·2HCl [6][8]

Molecular Weight 419.31 g/mol [6][8]

Appearance
Dark brown to black solid

powder
[10]

Solubility in Water 1.36% [3]

Solubility in Ethanol 1.36% [3]

Absorption Maximum (λmax) 457 nm [3][6]

Applications in Research and Drug Development
Bismarck Brown Y is a versatile stain employed in various histological and cytological

techniques. Its primary application lies in its ability to impart a yellow to brown color to specific

cellular structures, thereby aiding in their visualization and differentiation.

Key applications include:

Staining of Acid Mucins: It is widely used to stain acid mucins, rendering them a distinct

yellow color.[2][4]

Mast Cell Granule Staining: The dye effectively stains mast cell granules, making them

appear brown.[2]

Cartilage and Bone Staining: It is utilized in the staining of cartilage in bone specimens.[1][2]

Papanicolaou Stain: Bismarck Brown Y is a component of the Papanicolaou (PAP) stain,

where it acts as a counterstain for cytoplasm.[1][3]
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Microbiology: It can be used as a counterstain with Victoria Blue R for the identification of

acid-fast microorganisms.[1][2]

DNA Staining: It is also used in the Feulgen stain for the demonstration of DNA.[2]

Experimental Protocols
Detailed methodologies are crucial for reproducible experimental outcomes. Below are

standardized protocols for the preparation of Bismarck Brown Y staining solutions and its

application in histological staining.

Preparation of Bismarck Brown Y Staining Solution
A common formulation for a Bismarck Brown Y staining solution is as follows:

Dissolution: Dissolve 0.5 g of Bismarck Brown Y powder in 80 ml of absolute ethanol.[11]

[12]

Acidification: To the solution, add 20 ml of a 1% aqueous solution of hydrochloric acid.[11]

[12]

Mixing: Ensure the components are thoroughly mixed to form a homogenous solution.

General Histological Staining Protocol for Mast Cells
This protocol outlines the steps for staining formalin-fixed, paraffin-embedded tissue sections to

visualize mast cells.

Deparaffinization and Rehydration:

Deparaffinize tissue sections in xylene.

Rehydrate through a graded series of alcohol (100%, 95%, 70%).

Staining:

Immerse slides in the prepared Bismarck Brown Y staining solution for 30 to 90 minutes.

[12] Prolonged staining can enhance the color intensity of the granules.[12]
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Differentiation:

Briefly differentiate in 70% alcohol for a few seconds to remove excess stain.[12]

Dehydration and Clearing:

Dehydrate the sections through an ascending series of alcohol concentrations (95%,

100%).

Clear the sections in xylene.

Mounting:

Mount the coverslip using a suitable mounting medium.

Expected Result: Mast cell granules will appear yellow-brown against a paler background.[12]

Workflow and Process Visualization
To aid in the conceptual understanding of the experimental process, the following diagrams

illustrate key workflows.
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Solution Preparation

Weigh 0.5g
Bismarck Brown Y

Dissolve in 80ml
Absolute Ethanol

Add 20ml 1% HCl (aq)

Mix Thoroughly

Click to download full resolution via product page

Preparation of Bismarck Brown Y Staining Solution.
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Histological Staining Workflow

Deparaffinize and
Rehydrate Tissue Section

Stain with Bismarck Brown Y
(30-90 min)

Differentiate in
70% Alcohol

Dehydrate and Clear

Mount Coverslip

Microscopic Examination
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General workflow for histological staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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